Cas no 836-21-5 (1-benzyl-3,5-dimethylpiperidin-4-one)

• Product Name: 1-benzyl-3,5-dimethylpiperidin-4-one
• CAS No: 836-21-5
• MF: C₁₄H₁₉NO
• MW: 217.306763887405
• MDL: MFCD14583139
• CID: 1810663
• PubChem ID: 22278920
• Update Time: 2025-09-21

1-benzyl-3,5-dimethylpiperidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinone, 3,5-dimethyl-1-(phenylmethyl)-
• 1-Benzyl-3,5-dimethylpiperidin-4-one
• 1-Benzyl-3,5-dimethyl-piperidin-4-one
• 3,5-Dimethyl-1-(phenylmethyl)-4-piperidinone (ACI)
• 4-Piperidone, 1-benzyl-3,5-dimethyl- (6CI, 7CI, 8CI)
• 1-Benzyl-3,5-dimethyl-4-oxopiperidine
• 1-Benzyl-3,5-dimethyl-4-piperidinone
• 1-Benzyl-3,5-dimethyl-4-piperidone
• EN300-78849
• 1-Benzyl-3 pound not5-dimethylpiperidin-4-one
• SCHEMBL654452
• Z1209426616
• CS-W004207
• (3R,5R)-1-benzyl-3,5-dimethyl-piperidin-4-one
• SB41068
• Rac-(3r,5r)-1-benzyl-3,5-dimethylpiperidin-4-one, trans
• trans-1-benzyl-3,5-dimethyl-piperidin-4-one
• AKOS024260045
• A857780
• 1-benzyl-3,5-dimethyl-piperidin4-one
• SB38930
• DS-7309
• DTXSID60624246
• MFCD14583139
• KUUYMZATYJQLLZ-UHFFFAOYSA-N
• DB-259414
• 836-21-5
• 1-benzyl-3,5-dimethylpiperidin-4-one

• MDL： MFCD14583139
• Inchi： 1S/C14H19NO/c1-11-8-15(9-12(2)14(11)16)10-13-6-4-3-5-7-13/h3-7,11-12H,8-10H2,1-2H3
• InChI Key： KUUYMZATYJQLLZ-UHFFFAOYSA-N
• SMILES： O=C1C(C)CN(CC2C=CC=CC=2)CC1C

Computed Properties

• Exact Mass: 217.146664230g/mol
• Monoisotopic Mass: 217.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.3Ų

Additional information on 1-benzyl-3,5-dimethylpiperidin-4-one

Introduction to 1-benzyl-3,5-dimethylpiperidin-4-one (CAS No. 836-21-5)

1-benzyl-3,5-dimethylpiperidin-4-one, identified by its Chemical Abstracts Service (CAS) number 836-21-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This piperidine derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound features a benzyl group attached to a piperidine ring, which is further substituted with two methyl groups at the 3rd and 5th positions, enhancing its complexity and reactivity.

The synthesis of 1-benzyl-3,5-dimethylpiperidin-4-one involves multi-step organic reactions, typically starting from readily available precursors such as piperidine. The introduction of the benzyl group at the 1-position and the dimethylation at the 3rd and 5th positions require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including catalytic hydrogenation and nucleophilic substitution, are often employed to achieve the desired product.

One of the most compelling aspects of 1-benzyl-3,5-dimethylpiperidin-4-one is its versatility in pharmaceutical applications. The piperidine core is a common motif in many bioactive molecules, known for its ability to interact with biological targets such as enzymes and receptors. The presence of the benzyl group and methyl substituents further modulates its pharmacokinetic properties, making it a valuable scaffold for drug discovery.

Recent research has highlighted the potential of 1-benzyl-3,5-dimethylpiperidin-4-one in developing novel therapeutic agents. For instance, studies have demonstrated its role as an intermediate in the synthesis of small-molecule inhibitors targeting neurological disorders. The compound's ability to cross the blood-brain barrier and its interaction with neurotransmitter systems make it an attractive candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. Additionally, its structural analogs have shown promise in combating inflammation and oxidative stress, which are implicated in various chronic diseases.

The pharmaceutical industry has been particularly interested in exploring 1-benzyl-3,5-dimethylpiperidin-4-one for its potential as a kinase inhibitor. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By designing derivatives of this compound that selectively inhibit specific kinases, researchers aim to develop more effective anticancer therapies with reduced side effects.

In addition to its therapeutic applications, 1-benzyl-3,5-dimethylpiperidin-4-one has found utility in materials science. Its unique chemical structure allows it to serve as a building block for polymers and coatings with enhanced thermal stability and mechanical strength. These properties make it valuable in industries requiring durable and high-performance materials.

The environmental impact of synthesizing and using 1-benzyl-3,5-dimethylpiperidin-4-one is also a critical consideration. Modern synthetic methodologies emphasize green chemistry principles to minimize waste and reduce energy consumption. Researchers are exploring biocatalytic routes and solvent-free reactions to make the production process more sustainable. Such advancements not only improve efficiency but also align with global efforts to promote eco-friendly chemical manufacturing.

Future directions in the study of 1-benzyl-3,5-dimethylpiperidin-4-one include exploring its role in drug delivery systems. Nanotechnology-based approaches have shown promise in enhancing drug bioavailability and targeting specificity. By incorporating this compound into nanocarriers, researchers hope to develop more effective treatments for diseases that are currently difficult to manage with conventional therapies.

The regulatory landscape for compounds like 1-benzyl-3,5-dimethylpiperidin-4-one is another important factor influencing its development and commercialization. Compliance with international standards ensures that these substances are safe for use in pharmaceuticals and other applications. Regulatory agencies require rigorous testing to assess their toxicity, efficacy, and potential long-term effects on human health.

In conclusion,1-benzyl-3,5-dimethylpiperidin-4-one (CAS No. 836-21-5) is a multifaceted compound with significant potential across multiple industries. Its structural features make it a valuable intermediate in pharmaceutical synthesis, while its pharmacological properties open new avenues for treating various diseases. As research continues to uncover new applications for this compound,1-benzyl-3,5-dimethylpiperidin-4-one is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.